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Compound of Interest

6-Chloro-3-(chloromethyl)-2-
Compound Name:
fluoropyridine

Cat. No.: B15046366

Chloromethyl fluoropyridines, as a class, are hazardous substances. While the exact
classification can vary between isomers, a composite analysis of related compounds reveals a
consistent pattern of acute toxicity, corrosive properties, and potential for severe irritation.[3][4]

[5161[7]

Most compounds in this family are classified under the Globally Harmonized System (GHS)
with multiple hazard warnings. The primary hazards include:

» Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[4][6][8][9][10][11]

o Skin Corrosion/Irritation: These compounds can cause severe skin burns and irritation.[3][4]
[6][7] The chloromethyl group can act as an alkylating agent, while the pyridine core itself
can be corrosive.[12]

e Serious Eye Damage: There is a significant risk of serious, potentially irreversible eye
damage upon contact.[3][4][5][6][7]

e Sensitization: Some derivatives may cause an allergic skin reaction upon repeated
exposure.[5]

Common GHS Hazard and Precautionary Statements
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The following table summarizes the typical GHS classifications encountered for this chemical

class.

Classification

Hazard Statement (H-Code)

Precautionary Statement (P-
Code) Examples

Acute Toxicity (Oral, Dermal,

H302, H312, H332

P264, P270, P280,

Inhalation) P301+P312[5][8][9][10][11]
P260, P280,
Skin Corrosion/Irritation H314, H315 P303+P361+P353, P363[5][6]
[8]
) o P280, P305+P351+P338,
Serious Eye Damage/Irritation H318, H319

P310[5][6]

Flammability

H225, H227 (Varies)

P210 (Keep away from
heat/sparks/open flames)[8][9]
[11][13]

Visualizing the Hazards: GHS Pictograms

The following diagram illustrates the GHS pictograms commonly associated with chloromethyl

fluoropyridines, reflecting their multifaceted hazard profile.
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Common GHS Pictograms for Chloromethyl Fluoropyridines
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Caption: Common GHS pictograms for this chemical class.

Physicochemical Properties and Chemical
Reactivity

Understanding the physical and chemical nature of these compounds is foundational to their
safe handling.
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Property

Typical Value / Observation

Causality and Handling
Implication

Physical State

Solid (often crystalline) or
liquid at room temperature.[4]
[14]

Determines handling
procedures (e.qg., risk of dust
inhalation for solids vs. vapor

for liquids).

Stability

Generally stable under normal
conditions. May be
hygroscopic or sensitive to
moisture and light.[3][15]

Store in tightly sealed, opaque
containers in a dry
environment to prevent
degradation.[8][16] Moisture
can lead to hydrolysis,

potentially forming HCI.

Incompatibilities

Strong oxidizing agents, strong
acids, strong bases.[15][16]
[17]

Keep segregated from these
materials to prevent vigorous

or explosive reactions.[17]

Hazardous Combustion

Products

Nitrogen oxides (NOXx), Carbon
monoxide (CO), Carbon
dioxide (C0O2), Hydrogen
chloride (HCI), Hydrogen
fluoride (HF).[3][7][8]

In case of fire, the release of
these toxic and corrosive
gases necessitates the use of
a self-contained breathing
apparatus (SCBA) for
firefighters.[5][7][18]

The reactivity of the chloromethyl group makes these compounds excellent alkylating agents, a

desirable trait for synthesis. However, this same reactivity means they can readily react with

biological nucleophiles (e.g., amines, thiols in proteins and DNA), which is a primary

mechanism of their toxicity. The fluorine atom enhances the electrophilicity of the pyridine ring,

making it more susceptible to nucleophilic aromatic substitution, but also influences the

molecule's overall stability and biological activity.[19]

Safe Handling and Exposure Control: A Hierarchical

Approach

A multi-layered approach to safety, known as the hierarchy of controls, is essential for

minimizing exposure risk. Personal Protective Equipment (PPE) is the final line of defense, not
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Caption: The hierarchy of controls for managing chemical risk.

Step-by-Step Safe Handling Protocol
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Objective: To safely handle and weigh chloromethyl fluoropyridines for experimental use.

1. Preparation (Administrative & Engineering Controls):

Step 1.1: Read and fully understand the specific SDS for the isomer in use.

Step 1.2: Ensure an eyewash station and safety shower are unobstructed and have been
recently tested.[15]

Step 1.3: Perform all handling operations within a certified chemical fume hood to control
vapor and dust inhalation.[20]

Step 1.4: Designate a specific area within the hood for the handling of this compound to
prevent cross-contamination.

. Personal Protective Equipment (PPE):

Step 2.1: Don a flame-resistant lab coat, ensuring it is fully buttoned with sleeves rolled
down.[21][22]

Step 2.2: Wear chemical splash goggles that meet ANSI Z87.1 standards. For larger
guantities or where splashing is a significant risk, a full face shield should be worn in addition
to goggles.[22][23]

Step 2.3: Wear two pairs of chemical-resistant gloves. Nitrile gloves are commonly
recommended for handling halogenated organic compounds for incidental contact.[20]
Check the manufacturer's compatibility chart for the specific solvent being used.

Step 2.4: Ensure long pants and closed-toe shoes are worn.[24]

. Handling and Dispensing:

Step 3.1: Keep the container of the chemical tightly closed when not in use.[8][25]

Step 3.2: Use non-sparking tools for handling solid materials to minimize ignition risk.[26]
Step 3.3: Weigh the material in the fume hood. If weighing outside the hood is unavoidable,
use a balance with a draft shield and perform a risk assessment.

Step 3.4: Avoid creating dust if the material is a solid.[5]

Step 3.5: After dispensing, securely reseal the container and wipe it down with a damp cloth
before returning it to storage.

. Post-Handling:

Step 4.1: Decontaminate the work area thoroughly.
Step 4.2: Remove PPE carefully, avoiding contact with the contaminated outer surfaces.
Remove gloves last.
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e Step 4.3: Wash hands thoroughly with soap and water after handling, even if gloves were

worn.[5][17]

Emergency Response Protocols

Rapid and correct response to an emergency is critical to mitigating harm.

First-Aid Measures

Exposure Route

Immediate Action Required

Inhalation

Move the person to fresh air immediately. If
breathing is difficult or has stopped, provide
artificial respiration (do not use mouth-to-
mouth). Seek immediate medical attention.[5][7]
[18]

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
removing all contaminated clothing and shoes.
Seek immediate medical attention.[5][6][25][27]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek
immediate medical attention.[5][6][27][28]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention. Ingestion can cause severe internal
burns.[3][5][7]

Spill Response Workflow

For small spills (<100 mL or 100g) in a fume hood, trained laboratory personnel may proceed

with cleanup. For larger spills, evacuate the area and contact institutional emergency

personnel.
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Assess Spill Size & Location
Is it large or outside a hood?

No (Small & Contained)

Yes
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l

Contain the Spill
Use inert absorbent (sand, vermiculite)
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l
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Use non-sparking tools.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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